Cas no 55352-36-8 ( )

  structure
  structure
Product Name: 
CAS No:55352-36-8
MF:C14H20O2
MW:220.307404518127
CID:943800
PubChem ID:349704
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • propan-2-yl 2,3,5,6-tetramethylbenzoate
    • NSC409545
    • 55352-36-8
    • NSC-409545
    • DTXSID30325278
    •  
    • Inchi: 1S/C14H20O2/c1-8(2)16-14(15)13-11(5)9(3)7-10(4)12(13)6/h7-8H,1-6H3
    • InChI Key: BWFKFDRDIONKIV-UHFFFAOYSA-N
    • SMILES: O(C(C)C)C(C1C(C)=C(C)C=C(C)C=1C)=O

Computed Properties

  • Exact Mass: 220.1464
  • Monoisotopic Mass: 220.146
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 0.975
  • Boiling Point: 302.8°C at 760 mmHg
  • Flash Point: 136.3°C
  • Refractive Index: 1.501
  • PSA: 26.3
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited